Cas no 10174-95-5 (1-Isoquinolinemethanol, a-1,3-benzodioxol-5-yl-)

• Product Name: 1-Isoquinolinemethanol, a-1,3-benzodioxol-5-yl-
• CAS No: 10174-95-5
• MF: C₁₇H₁₃NO₃
• MW: 279.290024518967
• CID: 1130250
• Update Time: 2024-07-27

1-Isoquinolinemethanol, a-1,3-benzodioxol-5-yl- Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinemethanol, a-1,3-benzodioxol-5-yl-
• 1,3-benzodioxol-5-yl(isoquinolin-1-yl)methanol
• 1-Isoquinolinemethanol, α-1,3-benzodioxol-5-yl-

• Inchi： 1S/C17H13NO3/c19-17(12-5-6-14-15(9-12)21-10-20-14)16-13-4-2-1-3-11(13)7-8-18-16/h1-9,17,19H,10H2
• InChI Key： NMJGMPAIXQHEGG-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCOC2=C1)(C1C2=C(C=CC=C2)C=CN=1)O

Computed Properties

• Exact Mass: 279.08959

Experimental Properties

• Density: 1.358±0.06 g/cm3(Predicted)
• Melting Point: 82-84 °C
• Boiling Point: 490.4±45.0 °C(Predicted)
• PSA: 51.58
• pka: 12.67±0.20(Predicted)